Cas no 1558474-33-1 (N1-(5-fluoro-2,6-dimethylpyrimidin-4-yl)ethane-1,2-diamine)

• Product Name: N1-(5-fluoro-2,6-dimethylpyrimidin-4-yl)ethane-1,2-diamine
• CAS No: 1558474-33-1
• MF: C₈H₁₃FN₄
• MW: 184.214024305344
• MDL: MFCD28640042
• CID: 5180937
• PubChem ID: 84039180
• Update Time: 2025-05-21

N1-(5-fluoro-2,6-dimethylpyrimidin-4-yl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N1-(5-fluoro-2,6-dimethyl-4-pyrimidinyl)-
• N1-(5-fluoro-2,6-dimethylpyrimidin-4-yl)ethane-1,2-diamine

• MDL： MFCD28640042
• Inchi： 1S/C8H13FN4/c1-5-7(9)8(11-4-3-10)13-6(2)12-5/h3-4,10H2,1-2H3,(H,11,12,13)
• InChI Key： BJCFZCWTQGJWSA-UHFFFAOYSA-N
• SMILES： C(NC1C(F)=C(C)N=C(C)N=1)CN

Additional information on N1-(5-fluoro-2,6-dimethylpyrimidin-4-yl)ethane-1,2-diamine

Recent Advances in the Study of N1-(5-fluoro-2,6-dimethylpyrimidin-4-yl)ethane-1,2-diamine (CAS: 1558474-33-1)

N1-(5-fluoro-2,6-dimethylpyrimidin-4-yl)ethane-1,2-diamine (CAS: 1558474-33-1) is a promising small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of this compound is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Researchers have demonstrated that N1-(5-fluoro-2,6-dimethylpyrimidin-4-yl)ethane-1,2-diamine can serve as a versatile building block for the development of selective kinase inhibitors, particularly those targeting the JAK/STAT pathway. A recent publication in the Journal of Medicinal Chemistry highlighted its use in the synthesis of a series of compounds with potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders.

In addition to its application in kinase inhibitor development, this compound has also been investigated for its antimicrobial properties. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of N1-(5-fluoro-2,6-dimethylpyrimidin-4-yl)ethane-1,2-diamine exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for novel antibiotics.

The pharmacokinetic properties of N1-(5-fluoro-2,6-dimethylpyrimidin-4-yl)ethane-1,2-diamine have also been a focus of recent research. A preclinical study conducted by a team at the University of Cambridge evaluated the compound's metabolic stability and bioavailability. The results, published in Drug Metabolism and Disposition, indicated that the compound exhibits favorable pharmacokinetic profiles, with good oral absorption and moderate plasma protein binding. These findings support its further development as a drug candidate.

Despite these promising results, challenges remain in the optimization of N1-(5-fluoro-2,6-dimethylpyrimidin-4-yl)ethane-1,2-diamine for clinical use. Recent research has highlighted the need for improved selectivity and reduced off-target effects. A 2024 study in ACS Chemical Biology utilized structure-activity relationship (SAR) analysis to identify key modifications that could enhance the compound's specificity. The study proposed several structural analogs with improved binding affinity and reduced cytotoxicity, paving the way for future drug development efforts.

In conclusion, N1-(5-fluoro-2,6-dimethylpyrimidin-4-yl)ethane-1,2-diamine (CAS: 1558474-33-1) represents a valuable chemical entity with diverse applications in medicinal chemistry. Recent studies have elucidated its potential as a kinase inhibitor scaffold, antimicrobial agent, and drug candidate with favorable pharmacokinetic properties. Ongoing research aims to address remaining challenges and further explore its therapeutic potential. This compound continues to be a focal point in the search for novel treatments for cancer, infectious diseases, and other conditions.